Cas no 2172160-50-6 (2-(oxolan-2-yl)oxane-2-carbaldehyde)

• Product Name: 2-(oxolan-2-yl)oxane-2-carbaldehyde
• CAS No: 2172160-50-6
• MF: C₁₀H₁₆O₃
• MW: 184.232243537903
• CID: 5836801
• PubChem ID: 165539422
• Update Time: 2025-06-28

2-(oxolan-2-yl)oxane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(oxolan-2-yl)oxane-2-carbaldehyde
• EN300-1619153
• 2172160-50-6

• Inchi： 1S/C10H16O3/c11-8-10(5-1-2-7-13-10)9-4-3-6-12-9/h8-9H,1-7H2
• InChI Key： OBPVKNHSHFNXHO-UHFFFAOYSA-N
• SMILES： O1CCCCC1(C=O)C1CCCO1

Computed Properties

• Exact Mass: 184.109944368g/mol
• Monoisotopic Mass: 184.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 35.5Ų

Additional information on 2-(oxolan-2-yl)oxane-2-carbaldehyde

Comprehensive Overview of 2-(oxolan-2-yl)oxane-2-carbaldehyde (CAS No. 2172160-50-6): Properties, Applications, and Industry Insights

2-(oxolan-2-yl)oxane-2-carbaldehyde (CAS No. 2172160-50-6) is a specialized organic compound gaining attention in synthetic chemistry and material science due to its unique structural features. This aldehyde derivative, incorporating both oxolane (tetrahydrofuran) and oxane (tetrahydropyran) rings, serves as a versatile intermediate for designing complex molecules. Its molecular formula, C₁₀H₁₆O₃, and bifunctional nature make it valuable for pharmaceutical research, flavor/fragrance synthesis, and polymer modification.

Recent trends in green chemistry have spurred interest in 2-(oxolan-2-yl)oxane-2-carbaldehyde as a potential bio-based building block. Researchers are exploring its use in sustainable solvent systems and biodegradable materials, aligning with global demands for eco-friendly alternatives. The compound’s balanced polarity, derived from its cyclic ether and aldehyde groups, enables applications in catalysis and selective oxidation reactions—topics frequently searched in academic databases.

From a synthetic perspective, the CAS 2172160-50-6 compound exhibits intriguing reactivity patterns. The aldehyde moiety allows for nucleophilic additions, while the oxygen-rich rings participate in hydrogen bonding and chelation. These properties are particularly relevant to drug discovery communities investigating prodrug formulations and controlled-release systems. Computational studies suggest its potential as a molecular scaffold for designing G-protein-coupled receptor (GPCR) modulators—a hot topic in AI-assisted drug design platforms.

Industrial applications of 2-(oxolan-2-yl)oxane-2-carbaldehyde extend to specialty coatings and adhesive formulations, where its cyclic structure enhances thermal stability. Patent analyses reveal growing use in UV-curable resins, addressing the surge in demand for low-VOC materials. The compound’s compatibility with click chemistry protocols also makes it attractive for bioconjugation—an area frequently queried in biotechnology search engines.

Quality control of CAS 2172160-50-6 requires advanced analytical techniques. Recent publications highlight HPLC-UV and GC-MS methods for purity assessment, with particular attention to stereoisomer separation. These protocols cater to stringent requirements in GMP manufacturing, a critical concern for contract research organizations (CROs).

Emerging studies explore the compound’s role in ionic liquid formulations for battery electrolytes—a response to searches on energy storage solutions. Its oxygen-dense structure shows promise in improving lithium-ion conductivity while maintaining electrochemical stability. Such applications position 2-(oxolan-2-yl)oxane-2-carbaldehyde at the intersection of materials science and renewable energy technologies.

Safety profiles indicate that proper handling requires standard organic synthesis precautions. While not classified as hazardous under major regulatory frameworks, its aldehyde functionality warrants protection against moisture sensitivity and air oxidation—common troubleshooting points in laboratory forums.

The commercial availability of 2-(oxolan-2-yl)oxane-2-carbaldehyde through fine chemical suppliers has expanded, with pricing models reflecting its multistep synthesis complexity. Market analysts note increased procurement for high-throughput screening libraries, driven by fragment-based drug discovery trends.

Future research directions may leverage this compound’s chiral centers for asymmetric synthesis—a subject generating substantial traffic in chemistry Q&A platforms. Its potential as a ligand precursor in transition-metal catalysis also aligns with industrial needs for atom-efficient reactions.